N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(2-phenylethyl)thiourea

• IUPAC Name: 1-[1-[(2,4-dichlorophenyl)methyl]pyrazol-3-yl]-3-(2-phenylethyl)thiourea
• InChI: InChI=1S/C19H18Cl2N4S/c20-16-7-6-15(17(21)12-16)13-25-11-9-18(24-25)23-19(26)22-10-8-14-4-2-1-3-5-14/h1-7,9,11-12H,8,10,13H2,(H2,22,23,24,26)
• InChI Key: KEDFOLAXUZJWGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=S)NC2=NN(C=C2)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H18Cl2N4S
• Molecular Weight: 405.3 g/mol

Description

N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(2-phenylethyl)thiourea, also known as DPTU, is a synthetic compound that has been extensively studied in scientific research for its potential pharmacological applications. This compound belongs to the class of thioureas, which are organic compounds that contain a sulfur atom attached to a carbon atom. DPTU has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(2-phenylethyl)thiourea is not fully understood, but it is thought to involve the modulation of ion channels in the brain. Specifically, N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(2-phenylethyl)thiourea has been shown to enhance the activity of GABA-A receptors, which are involved in the inhibition of neuronal activity. This may explain its anticonvulsant and neuroprotective effects.
Biochemical and Physiological Effects
N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(2-phenylethyl)thiourea has been shown to exhibit a range of biochemical and physiological effects. In addition to its anticonvulsant and neuroprotective effects, N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(2-phenylethyl)thiourea has been shown to exhibit anti-inflammatory and antioxidant effects. These effects may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(2-phenylethyl)thiourea in scientific research is its high purity and stability. This makes it suitable for use in a range of experimental conditions. However, one limitation of using N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(2-phenylethyl)thiourea is its relatively low solubility in water, which may limit its use in certain experimental conditions.

Future Directions

There are many potential future directions for research on N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(2-phenylethyl)thiourea. One area of interest is its potential use as a treatment for epilepsy and other neurological disorders. Further studies are needed to determine the optimal dosage and administration of N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(2-phenylethyl)thiourea for these applications. Additionally, further research is needed to fully understand the mechanism of action of N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(2-phenylethyl)thiourea and its potential therapeutic applications in other areas of medicine.

Scientific Research Applications

N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(2-phenylethyl)thiourea has been extensively studied for its potential pharmacological applications. One of the most promising areas of research is its use as an anticonvulsant drug. N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(2-phenylethyl)thiourea has been shown to exhibit anticonvulsant activity in animal models, making it a potential candidate for the treatment of epilepsy. Additionally, N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(2-phenylethyl)thiourea has been shown to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.